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Compound of Interest

Compound Name: Ethoxymethanol

Cat. No.: B161747 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of ethoxymethanol, a flammable and toxic solvent commonly used in

research and development settings. Adherence to these procedures is critical to ensure the

safety of laboratory personnel and to minimize environmental impact.

Ethoxymethanol, also known as 2-ethoxyethanol, is a hazardous substance that requires

careful handling and disposal.[1][2][3] Improper disposal can lead to safety hazards, including

fire and exposure to toxic fumes, as well as environmental contamination. This guide outlines

the recommended procedures for the safe disposal of ethoxymethanol waste in a laboratory

environment.

Summary of Key Hazards and Properties
Before handling ethoxymethanol, it is crucial to be aware of its hazards. It is a flammable

liquid and vapor, harmful if swallowed or inhaled, and may damage fertility or the unborn child.

[1][2][3] The following table summarizes key quantitative data for ethoxymethanol:
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Property Value Source

Molecular Formula C3H8O2 [4]

Molecular Weight 76.09 g/mol [4]

CAS Number 10171-38-7 [4]

Appearance Colorless liquid [5]

Boiling Point 135 °C (275 °F; 408 K) [6]

Melting Point -70 °C (-94 °F; 203 K) [6]

Flash Point 40 °C / 104 °F [2]

Autoignition Temperature 235 °C / 455 °F [2]

Density 0.930 g/cm³ [6]

Solubility in Water Miscible [6]

Vapor Pressure 4 mmHg (at 20°C) [6]

Oral LD50 (Guinea Pig) 1,400 mg/kg [5]

Dermal LD50 (Rabbit) 3,271 mg/kg [5]

Inhalation LC50 (Rat) 14.72 mg/l (4 h) [5]

Recommended Disposal Procedure
The primary and most highly recommended method for the disposal of ethoxymethanol is
through a licensed hazardous waste disposal company. This ensures that the waste is

managed in compliance with all federal, state, and local regulations.

Step-by-Step Disposal Workflow:
Waste Identification and Segregation:

Clearly label all containers of ethoxymethanol waste with "Hazardous Waste," the full

chemical name ("Ethoxymethanol"), and a description of any other components in the

mixture.
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Do not mix ethoxymethanol waste with other waste streams, particularly incompatible

materials such as strong oxidizing agents.[2]

Container Management:

Use only approved, chemically compatible containers for storing ethoxymethanol waste.

Keep waste containers tightly closed except when adding waste.

Ensure the exterior of the container is clean and free of contamination.

Storage:

Store ethoxymethanol waste in a designated, well-ventilated hazardous waste

accumulation area.

The storage area should be away from heat, sparks, open flames, and other ignition

sources.[1][2]

Store in a cool, dry place.

Arrange for Pickup:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup.

Provide the waste disposal company with an accurate description of the waste.

The following diagram illustrates the decision-making process for the proper disposal of

ethoxymethanol.
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Ethoxymethanol Disposal Workflow

Start: Ethoxymethanol Waste Generated

Assess Waste Stream:
Pure Ethoxymethanol or Mixture?

Segregate and Label Container:
'Hazardous Waste - Ethoxymethanol'

  Pure or Compatible Mixture  

Store in Designated Hazardous
Waste Accumulation Area

Contact Environmental Health & Safety (EHS)
or Licensed Waste Disposal Contractor

Arrange for Professional Disposal

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of ethoxymethanol.
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Chemical Neutralization (For Advanced Users with
EHS Approval)
Disclaimer: Chemical neutralization of ethoxymethanol should only be performed by trained

personnel in a controlled laboratory setting and with the explicit approval of your institution's

Environmental Health and Safety department. This method may not be suitable for all waste

streams containing ethoxymethanol.

Ethoxymethanol is a hemiacetal of formaldehyde and ethanol. In principle, it can be

hydrolyzed to release formaldehyde, which can then be neutralized. Several commercial

products are available for the neutralization of formaldehyde-based waste. These products

typically contain reagents that react with formaldehyde to form non-hazardous polymers or

other compounds.

While no specific experimental protocol for the direct neutralization of ethoxymethanol was

found, the principles of formaldehyde neutralization can be applied. A potential, theoretical

approach would involve the following steps, which would require significant validation and

safety assessment before implementation:

Hydrolysis: Acid-catalyzed hydrolysis could be employed to break down ethoxymethanol
into formaldehyde and ethanol. This would require careful control of pH and temperature.

Neutralization: The resulting formaldehyde-containing solution could then be treated with a

commercial formaldehyde neutralizing agent or a chemical treatment such as the addition of

urea and an acid to form a non-hazardous polymer.

Given the complexities and potential hazards of this process, including the handling of

corrosive acids and the generation of intermediate hazardous compounds, the recommended

and safest approach for the disposal of ethoxymethanol remains the use of a professional

hazardous waste disposal service.

Environmental Hazards and Decomposition
Ethoxymethanol is readily biodegradable.[5] However, its toxicity to aquatic life and potential

for groundwater contamination necessitate proper disposal. Thermal decomposition of related

glycol ethers at high temperatures can produce compounds such as ethylene glycol, ethylene,
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ethanol, and ethanal. This suggests that high-temperature incineration is a viable disposal

method for large quantities of ethoxymethanol waste, which is a common practice at

hazardous waste disposal facilities.[7]

By following these guidelines, researchers, scientists, and drug development professionals can

ensure the safe and responsible management of ethoxymethanol waste, protecting

themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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